Cas no 2229622-74-4 (3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid
• CAS No: 2229622-74-4
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 6304463
• PubChem ID: 165709513
• Update Time: 2025-05-22

3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid
• EN300-1820003
• 2229622-74-4
• 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H14O3S/c1-16-10-4-2-8(3-5-10)12(11(14)15)6-9(13)7-12/h2-5,9,13H,6-7H2,1H3,(H,14,15)
• InChI Key： OTLUUBQPVLNWMB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid

3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid, identified by the CAS number 2229622-74-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique cyclobutane ring structure, has garnered attention due to its potential applications in drug discovery and development.

The molecular structure of this compound features a cyclobutane ring substituted with a hydroxyl group at the 3-position and a carboxylic acid group at the 1-position. The 4-(methylsulfanyl)phenyl group attached to the cyclobutane ring introduces additional complexity and functionality to the molecule. This combination of functional groups makes the compound a promising candidate for exploring various biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The strained ring structure of cyclobutane is known to confer unique pharmacokinetic properties, such as improved bioavailability and enhanced target binding affinity. In the case of 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid, researchers have focused on its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress.

The synthesis of this compound involves a multi-step process that includes coupling reactions, oxidation, and cyclization steps. The incorporation of the methylsulfanyl group at the para position of the phenyl ring is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. The hydroxyl and carboxylic acid groups are introduced through oxidation or hydrolysis steps, ensuring the desired functionalization of the molecule.

In terms of biological activity, preliminary assays have demonstrated that 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid exhibits potent antioxidant activity, likely due to the electron-donating effects of the methylsulfanyl group and the hydroxyl group. These findings suggest that the compound could be a valuable addition to the arsenal of natural or synthetic antioxidants used in pharmaceutical and nutraceutical applications.

Furthermore, studies have explored the anti-inflammatory properties of this compound by assessing its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The results indicate that the compound may exert its anti-inflammatory effects through modulation of NF-kappaB signaling pathways, a common target for anti-inflammatory drug development.

The potential anticancer activity of 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid has also been investigated. Preclinical studies using various cancer cell lines have shown that this compound induces apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxicity that is desirable for anticancer agents.

In conclusion, 3-Hydroxy-1-[4-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid, with its unique structural features and promising biological activities, represents a significant advancement in medicinal chemistry research. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds great promise for future applications in treating oxidative stress-related disorders, inflammatory diseases, and cancer.